Cas no 1699244-05-7 (methyl 5-(pent-4-yn-2-yl)aminopyrazine-2-carboxylate)

• Product Name: methyl 5-(pent-4-yn-2-yl)aminopyrazine-2-carboxylate
• CAS No: 1699244-05-7
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 6275404
• PubChem ID: 108255840
• Update Time: 2025-06-08

methyl 5-(pent-4-yn-2-yl)aminopyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(pent-4-yn-2-yl)aminopyrazine-2-carboxylate
• 1699244-05-7
• EN300-1450169
• methyl 5-[(pent-4-yn-2-yl)amino]pyrazine-2-carboxylate

• Inchi： 1S/C11H13N3O2/c1-4-5-8(2)14-10-7-12-9(6-13-10)11(15)16-3/h1,6-8H,5H2,2-3H3,(H,13,14)
• InChI Key： GIWOJLDAMSEDSL-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=C(C=N1)NC(C)CC#C)=O

Computed Properties

• Exact Mass: 219.100776666g/mol
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on methyl 5-(pent-4-yn-2-yl)aminopyrazine-2-carboxylate

Methyl 5-(Pent-4-yn-2-yl)aminopyrazine-2-carboxylate (CAS No. 1699244-05-7): A Comprehensive Overview

Methyl 5-(Pent-4-yn-2-yl)aminopyrazine-2-carboxylate (CAS No. 1699244-05-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural framework, combines a pyrazine core with a pentynyl substituent and an amine group, making it a versatile intermediate for synthesizing more complex molecules. The chemical properties and potential applications of this compound have been extensively explored, particularly in the context of drug discovery and molecular chemistry.

The molecular structure of Methyl 5-(Pent-4-yn-2-yl)aminopyrazine-2-carboxylate (CAS No. 1699244-05-7) consists of a pyrazine ring substituted at the 5-position with a pentynyl group and at the 2-position with a carboxylate ester. This configuration imparts distinct reactivity and binding properties, making it a valuable building block in medicinal chemistry. The presence of the triple bond in the pentynyl moiety allows for further functionalization, enabling the synthesis of diverse derivatives with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrazine derivatives. Pyrazines are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a pentynyl group at the 5-position and an amine group at the 2-position in Methyl 5-(Pent-4-yn-2-yl)aminopyrazine-2-carboxylate (CAS No. 1699244-05-7) enhances its interactiveness with biological targets, making it a promising candidate for drug development.

One of the most compelling aspects of Methyl 5-(Pent-4-yn-2-yl)aminopyrazine-2-carboxylate (CAS No. 1699244-05-7) is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop novel compounds with enhanced therapeutic efficacy. For instance, studies have demonstrated its utility in creating inhibitors targeting specific enzymes involved in cancer progression. The ability to modify the pentynyl group allows for fine-tuning of physicochemical properties, such as solubility and metabolic stability, which are critical factors in drug design.

The amine functionality in Methyl 5-(Pent-4-yn-2-yl)aminopyrazine-2-carboxylate (CAS No. 1699244-05-7) also provides opportunities for further chemical modifications, including coupling with other heterocycles or bioactive molecules. This flexibility has been exploited in the development of peptidomimetics and other therapeutic agents where precise molecular architecture is essential for optimal biological activity. The compound's compatibility with various synthetic methodologies makes it an attractive choice for medicinal chemists seeking to explore new drug candidates.

In addition to its pharmaceutical applications, Methyl 5-(Pent-4-ylnl)1699244 -0S -7) has shown promise in materials science research. Its unique structural features make it a suitable candidate for designing advanced materials with tailored electronic and optical properties. Researchers are investigating its potential use in organic electronics, where such compounds can serve as components in light-emitting diodes (LEDs) and photovoltaic cells.

The synthesis of Methyl 5-(Pent -4 ynl ) -amino-pyrazinc -z carboxylic acid ( CAS NO .1(699244 -0S -7 ) involves multi-step organic reactions that highlight its complexity and synthetic challenge. The process typically begins with the functionalization of a pyrazine precursor, followed by the introduction of the pentynyl group and subsequent esterification to yield the final product. Advanced techniques such as cross-coupling reactions and palladium catalysis are often employed to achieve high yields and purity.

The pharmacokinetic profile of Methyl 5-(Pent -4 ynl ) -amino-pyrazinc -z carboxylic acid ( CAS NO .1(699244 -0S -7 ) is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic use. Preclinical studies have provided valuable insights into its metabolic pathways and potential interactions with other drugs, which are essential considerations in drug development.

The safety profile of Methyl 5-(Pent -4 ynl ) -amino-pyrazinc -z carboxylic acid ( CAS NO .1(699244 -0S -7 ) has also been thoroughly evaluated through various toxicological studies. These investigations aim to determine safe dosage ranges and identify any potential adverse effects associated with its use. Such data is critical for ensuring that the compound can be safely administered to patients during clinical trials and future therapeutic applications.

In conclusion, Methyl 5-(Pent -4 ynl ) -amino-pyrazinc -z carboxylic acid ( CAS NO .1(699244 -0S -7 ) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with diverse biological activities. Ongoing research continues to uncover new applications for this compound, reinforcing its importance as a cornerstone in modern chemical research.